Cas no 2877672-88-1 (N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide)

• Product Name: N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide
• CAS No: 2877672-88-1
• MF: C₁₈H₂₅FN₄O
• MW: 332.415707349777
• CID: 5307902
• PubChem ID: 165432163
• Update Time: 2025-11-01

N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• F6822-3069
• AKOS040887195
• 2877672-88-1
• N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide
• N-[[1-(2-Cyclopropyl-6-methyl-4-pyrimidinyl)-4-fluoro-4-piperidinyl]methyl]cyclopropanecarboxamide

• Inchi： 1S/C18H25FN4O/c1-12-10-15(22-16(21-12)13-2-3-13)23-8-6-18(19,7-9-23)11-20-17(24)14-4-5-14/h10,13-14H,2-9,11H2,1H3,(H,20,24)
• InChI Key： FNIRGMPWYYHWEW-UHFFFAOYSA-N
• SMILES： C1(C(NCC2(F)CCN(C3C=C(C)N=C(C4CC4)N=3)CC2)=O)CC1

Computed Properties

• Exact Mass: 332.20123960g/mol
• Monoisotopic Mass: 332.20123960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 561.5±50.0 °C(Predicted)
• pka: 15.50±0.20(Predicted)

Additional information on N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide

N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide (CAS No. 2877672-88-1): An Overview

N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide (CAS No. 2877672-88-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been extensively studied for its pharmacological properties and biological activities. In this article, we will delve into the chemical structure, synthesis, biological activity, and potential therapeutic applications of this compound.

The chemical structure of N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide is composed of a cyclopropanecarboxamide moiety attached to a substituted piperidine ring. The piperidine ring is further functionalized with a fluorine atom at the 4-position and a methylpyrimidine group at the 1-position. The cyclopropyl substituent on the methylpyrimidine adds to the overall complexity and stability of the molecule, making it an interesting candidate for drug development.

Recent studies have focused on the synthesis and optimization of N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the key intermediates. This method has been shown to be highly versatile and scalable, allowing for the rapid synthesis of various analogs with different substituents. The ability to fine-tune the chemical structure through these synthetic strategies has opened up new avenues for exploring the structure-activity relationships (SAR) of this class of compounds.

In terms of biological activity, N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide has demonstrated promising results in several preclinical studies. One key area of interest is its potential as an inhibitor of specific protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their dysregulation is often implicated in various diseases, including cancer and neurodegenerative disorders. By selectively disrupting these interactions, this compound may offer a novel therapeutic strategy for treating such conditions.

Another important aspect of N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide is its pharmacokinetic profile. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an oral medication. Additionally, its low toxicity and high selectivity make it an attractive candidate for further clinical development.

The therapeutic potential of N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide has been explored in various disease models. For instance, in cancer research, this compound has been shown to inhibit the growth of tumor cells by targeting specific signaling pathways involved in cell proliferation and survival. Preclinical studies have also demonstrated its efficacy in reducing inflammation and oxidative stress, suggesting potential applications in inflammatory diseases such as arthritis and asthma.

Moreover, recent advancements in computational chemistry have played a crucial role in understanding the molecular mechanisms underlying the biological activity of N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide. Molecular dynamics simulations and docking studies have provided insights into how this compound interacts with its target proteins at the atomic level. These computational tools have not only helped in validating experimental findings but also in guiding the design of more potent and selective analogs.

In conclusion, N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide (CAS No. 2877672-88-1) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure, coupled with favorable pharmacological properties and biological activity, makes it an exciting candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound may pave the way for new treatments in various medical fields.